Cas no 10045-52-0 (1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one)

• Product name: 1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one
• CAS No: 10045-52-0
• MF: C₁₁H₉NOS
• MW: 203.26026
• MDL: MFCD00068112
• CID: 133845
• PubChem ID: 604819

1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Phenylthiazol-4-yl)ethanone
• 1-(2-PHENYL-1,3-THIAZOL-4-YL)ETHAN-1-ONE
• 1-(2-phenyl-1,3-thiazol-4-yl)ethanone
• Ethanone,1-(2-phenyl-4-thiazolyl)-
• 2-Phenyl-4-acetylthiazol
• 4-acetyl-2-phenyl-1,3-thiazole
• 4-Acetyl-2-phenylthiazole
• 5-Acetyl-2-phenylthiohydantoinsaeure
• 1-(2-phenylthiazol-4-yl)ethan-1-one
• MLS000721703
• 2-Phenyl-4-acetyl-thiazole
• HMS566A07
• DTXSID70345490
• 1-(2-phenyl-1,3-thiazol-4-yl)-1-ethanone
• HMS2670G24
• 1-(2-phenyl-thiazol-4-yl)-ethanone
• (4-Acetyl-1,3-thiazol-2-yl)benzene
• A16204
• SMR000335177
• EN300-193673
• AKOS009157886
• SCHEMBL1574742
• MFCD00068112
• ZH0041
• 10045-52-0
• 2-AMINO-4-NITROPHENOLSODIUMSALT
• CS-0034151
• CHEMBL1714684
• Maybridge1_008631
• 10N-724
• FT-0605562
• DB-058435
• Ethanone, 1-(2-phenyl-4-thiazolyl)-
• 1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one

• MDL： MFCD00068112
• Inchi： InChI=1S/C11H9NOS/c1-8(13)10-7-14-11(12-10)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： ZOOGZFPRAKXWKI-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CSC(=N1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 203.04000
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.203
• Melting Point: 84 °C
• Boiling Point: 353.5°Cat760mmHg
• Flash Point: 167.6°C
• Refractive Index: 1.594
• PSA: 58.20000
• LogP: 3.01270

1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Phenyl-1,3-thiazol-4-yl)ethan-1-one

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